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Compound of Interest

Compound Name: gelopectose

Cat. No.: B1179579

For Researchers, Scientists, and Drug Development Professionals

Gelopectose is a powder thickener formulated for the symptomatic treatment of regurgitation
in infants.[1][2][3][4][5] Its efficacy is rooted in the physicochemical properties of its
components, which act to increase the viscosity of the food bolus and thicken the gastric
contents.[1][2][4][5] This guide provides a detailed overview of the composition, chemical
properties, and mechanism of action of Gelopectose. While specific proprietary experimental
protocols for Gelopectose are not publicly available, this document outlines the standard
analytical methodologies that would be employed for the physicochemical characterization of

such a product.

Composition of Gelopectose

Gelopectose is a blend of active ingredients and excipients. The primary functional
components are natural polysaccharides and a mineral-derived silica compound, which provide
the thickening and stabilizing properties.

Table 1: Active Ingredients and Excipients in Gelopectose
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Component Type Quantity Purpose
240 mg per 2
) ) ) g per=g Thickening agent,
Pectin Active Ingredient teaspoon[1]/12.00 g

per 100g powder[3]

gelling agent

Microcrystalline

Cellulose

Active Ingredient

180 mg per 29
teaspoon[1]/9.00 g
per 100g powder[3]

Thickening agent,

stabilizer

Hydrated Colloidal
Silica

Active Ingredient

110 mg per 2g
teaspoon[1] / 5.50 g
per 100g powder[3]

Adsorbent, anti-caking

agent, stabilizer

) Excipient (Charge - Bulking agent,
Maltodextrin Not specified
Agent) carbohydrate source

Electrolyte, aids in

Sodium Chloride Excipient Not specified preventing
hypochloremia[2][5]
Electrolyte, aids in

Calcium Chloride Excipient Not specified preventing
dehydration[2][5]

Lemon Flavoring Excipient Not specified Flavoring agent

Table 2: Nutritional and Physicochemical Properties of Reconstituted Gelopectose
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Property Value

311 kcal/100 g[1] / 356.3 kcal/100g
Energy Value )

(reconstituted)[2]
Total Lipids 0.3 g/ 100g (reconstituted)[2]

Saturated Fatty Acids

0.11 g / 100g (reconstituted)[2]

Monounsaturated Fatty Acids

0.16 g / 100g (reconstituted)[2]

Polyunsaturated Fatty Acids

0.03 g/ 100g (reconstituted)[2]

Carbohydrates 87.4 g / 1009 (reconstituted)[2]

Proteins 1 g/ 100g (reconstituted)[2]

Sodium 641 mg / 100g (reconstituted)[2]
Osmolarity 113 mOsm/I for a 10% dilution[1]
Recommended Concentration 310 5% (3 to 5 g per 100 ml of liquid)[1][3]

Chemical Properties and Mechanism of Action

The therapeutic effect of Gelopectose is a direct result of the chemical and physical properties
of its primary components. The mechanism does not involve a systemic pharmacological action
but rather a localized physical modification of the infant's formula or milk.

e Pectin: A complex polysaccharide rich in galacturonic acid. In the presence of hot water and
electrolytes (calcium and sodium chlorides), pectin hydrates and forms a gel matrix. This
gelling property is central to the thickening of the food bolus.

e Microcrystalline Cellulose: A purified, partially depolymerized cellulose. It is insoluble in water
but can absorb water and act as a stabilizer, preventing the separation of the gel and
providing a consistent viscosity.

» Hydrated Colloidal Silica: A form of silicon dioxide with a high surface area. It acts as an
adsorbent and anti-caking agent, ensuring the powder is free-flowing. In the formulation, it
also contributes to the stability of the thickened mixture.
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The combined action of these ingredients results in an increased viscosity of the gastric
contents, which mechanically hinders the regurgitation of the stomach's contents back into the
esophagus.[1][2][4][5]

Preparation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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